N-(4,5-dimethyl-3-{[(6-methylpyridin-2-yl)amino](phenyl)methyl}thiophen-2-yl)benzamide

• IUPAC Name: N-[4,5-dimethyl-3-[[(6-methylpyridin-2-yl)amino]-phenylmethyl]thiophen-2-yl]benzamide
• InChI: InChI=1S/C26H25N3OS/c1-17-11-10-16-22(27-17)28-24(20-12-6-4-7-13-20)23-18(2)19(3)31-26(23)29-25(30)21-14-8-5-9-15-21/h4-16,24H,1-3H3,(H,27,28)(H,29,30)
• InChI Key: VJQQROZUWQCSCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(C2=CC=CC=C2)C3=C(SC(=C3C)C)NC(=O)C4=CC=CC=C4
• Molecular Formula: C26H25N3OS
• Molecular Weight: 427.6 g/mol

Description

N-(4,5-dimethyl-3-{[(6-methylpyridin-2-yl)amino](phenyl)methyl}thiophen-2-yl)benzamide is a useful research compound. Its molecular formula is C26H25N3OS and its molecular weight is 427.57. The purity is usually 95%.
BenchChem offers high-quality N-(4,5-dimethyl-3-{[(6-methylpyridin-2-yl)amino](phenyl)methyl}thiophen-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4,5-dimethyl-3-{[(6-methylpyridin-2-yl)amino](phenyl)methyl}thiophen-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of similar compounds, like various benzamide derivatives, have been extensively studied. These compounds are synthesized using different chemical reactions, aiming to explore their biological applications. For instance, the synthesis of different substituted benzamides has been reported to evaluate their potential as inhibitors against various enzymes, highlighting their importance in medicinal chemistry for targeting specific biological pathways (Saeed et al., 2015).

Biological Activities

Compounds with structural similarities to the specified chemical have demonstrated a range of biological activities, including antimicrobial, antifungal, and anticancer properties. For example, thiophene-3-carboxamide derivatives have shown antibacterial and antifungal activities, indicating their potential as lead compounds for developing new antimicrobial agents (Vasu et al., 2003).

Anticancer Potential

The exploration of similar compounds in cancer research is significant, with studies reporting the synthesis and evaluation of benzamide derivatives as potential anticancer agents. These compounds are tested in various models to assess their efficacy in inhibiting cancer cell growth, providing a foundation for further development of cancer therapeutics (Lambert et al., 1995).

Molecular Docking Studies

Molecular docking studies are crucial for understanding the interaction between these compounds and biological targets, helping to predict their mechanism of action. This approach assists in the rational design of more potent and selective drug candidates by providing insights into the structural requirements for biological activity (Tiwari et al., 2017).

The research into compounds structurally related to N-(4,5-dimethyl-3-{(6-methylpyridin-2-yl)aminomethyl}thiophen-2-yl)benzamide underscores the continuous effort in discovering new therapeutic agents with potential applications in treating various diseases. This ongoing exploration contributes significantly to the advancement of medicinal chemistry and drug development.

Mechanism of Action

Target of Action

Similar compounds like imatinib have been found to specifically bind to an inactive abelson tyrosine kinase domain . This domain is characteristic for a gene involved in the development of chronic myelogenic leukemia .

Mode of Action

Similar compounds like imatinib have been found to bind to their target through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . These interactions can lead to the inhibition of the activity of tyrosine kinases .

Biochemical Pathways

Similar compounds like imatinib have been found to inhibit the activity of tyrosine kinases , which play a key role in many cellular processes, including cell growth and division.

Pharmacokinetics

The compound’s molecular weight is 43359, and it has a logP value of 58631, a logD value of 55134, and a logSw value of -569 . These values suggest that the compound may have good lipophilicity and could potentially cross biological membranes, impacting its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

Similar compounds like imatinib have been found to inhibit the activity of tyrosine kinases , which can lead to the inhibition of cell growth and division, particularly in cancer cells.